N-(2-(furan-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl)-3-(4-methoxyphenyl)propanamide

• IUPAC Name: N-[2-(furan-2-carbonyl)-3,4-dihydro-1H-isoquinolin-7-yl]-3-(4-methoxyphenyl)propanamide
• InChI: InChI=1S/C24H24N2O4/c1-29-21-9-4-17(5-10-21)6-11-23(27)25-20-8-7-18-12-13-26(16-19(18)15-20)24(28)22-3-2-14-30-22/h2-5,7-10,14-15H,6,11-13,16H2,1H3,(H,25,27)
• InChI Key: RYYWADSXJQTZRB-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CCC(=O)NC2=CC3=C(CCN(C3)C(=O)C4=CC=CO4)C=C2
• Molecular Formula: C24H24N2O4
• Molecular Weight: 404.5 g/mol
• CAS No.: 955684-49-8

Description

Molecular Structure Analysis

The molecular structure of this compound is not explicitly mentioned in the available resources.

Chemical Reactions Analysis

Specific chemical reactions involving this compound are not mentioned in the available resources.

Physical And Chemical Properties Analysis

Some physical and chemical properties like melting point, boiling point, density, molecular formula, and molecular weight are mentioned, but the specific values are not provided.

Scientific Research Applications

Pro-Drug Systems for Cancer Therapy

Research has explored the use of furan-containing compounds, including N-(2-(furan-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl)-3-(4-methoxyphenyl)propanamide, as potential pro-drug systems. These compounds are designed to be activated selectively in hypoxic conditions commonly found in solid tumors, releasing therapeutic agents directly at the site of the tumor. This targeted approach aims to minimize systemic side effects and improve the efficacy of cancer treatments (Berry et al., 1997).

Enhancement of Analgesic Properties

Modifications to the structure of similar compounds have been shown to significantly impact their pharmacological properties. For instance, substituting the phenyl ring in certain carboxamides with isosteric heterocycles, including furan derivatives, has led to an increase in analgesic activity, highlighting the potential for chemical modifications in enhancing therapeutic outcomes (И. В. Украинец, Е. В. Моспанова, А. А. Давиденко, 2016).

Anti-Tuberculosis Activity

The synthesis and characterization of derivatives of N-(furan-2-yl-methyl)-N-(phenyl(quinolin-3-yl)methyl) acetamide have shown promising in vitro anti-tuberculosis activity. These findings open avenues for the development of new anti-tuberculosis agents, addressing the urgent need for more effective treatments against resistant strains of Mycobacterium tuberculosis (Yuefei Bai et al., 2011).

Mechanism of Action

The mechanism of action of this compound is not provided in the available resources.

Safety and Hazards

The safety and hazards associated with this compound are not mentioned in the available resources.

Future Directions

The future directions or potential applications of this compound are not discussed in the available resources.